Cas no 84604-64-8 (3H-2-Benzopyran-3-one,octahydro-1-(1-methylethyl)-)

3H-2-Benzopyran-3-one,octahydro-1-(1-methylethyl)- structure
84604-64-8 structure
Product Name:3H-2-Benzopyran-3-one,octahydro-1-(1-methylethyl)-
CAS No:84604-64-8
MF:C12H20O2
MW:196.286004066467
CID:726913
PubChem ID:25079283
Update Time:2025-04-19

3H-2-Benzopyran-3-one,octahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Benzopyran-3-one,octahydro-1-(1-methylethyl)-
    • 1-propan-2-yl-1,4,4a,5,6,7,8,8a-octahydroisochromen-3-one
    • octahydro-1-isopropyl-3H-2-benzopyran-3-one
    • DTXSID601004895
    • 84604-64-8
    • 1-(Propan-2-yl)octahydro-3H-2-benzopyran-3-one
    • EINECS 283-346-7
    • NS00061201
    • Inchi: 1S/C12H20O2/c1-8(2)12-10-6-4-3-5-9(10)7-11(13)14-12/h8-10,12H,3-7H2,1-2H3
    • InChI Key: VODJLKMFVDDWEY-UHFFFAOYSA-N
    • SMILES: O1C(CC2CCCCC2C1C(C)C)=O

Computed Properties

  • Exact Mass: 196.146329876g/mol
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
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